1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-one

• IUPAC Name: 1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-one
• InChI: InChI=1S/C16H20N2O4/c19-12-3-1-4-13(20)15(12)16(22)17-9-6-11(7-10-17)18-8-2-5-14(18)21/h1,3-4,11,19-20H,2,5-10H2
• InChI Key: SNPHHSCEJXRXNU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2CCN(CC2)C(=O)C3=C(C=CC=C3O)O
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-one, also known as Dihydrocapsaicin, is a compound that belongs to the capsaicinoid family. It is a secondary metabolite found in chili peppers and has been widely studied for its potential therapeutic applications.

Mechanism of Action

1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin binds to the TRPV1 receptor, which is located on sensory neurons that are involved in the perception of pain and inflammation. Binding to the TRPV1 receptor leads to the opening of ion channels, which results in the influx of calcium ions into the cell. This influx of calcium ions leads to the activation of various signaling pathways, which ultimately results in the perception of pain and inflammation.
Biochemical and Physiological Effects:
1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases such as arthritis. It has also been shown to have anti-cancer properties, which may be useful in the treatment of various types of cancer. 1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin has also been shown to have anti-obesity and anti-diabetic properties, which may be useful in the treatment of obesity and diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin in lab experiments is that it is a natural compound that can be easily synthesized from Capsaicin. This makes it readily available for use in various experiments. However, one limitation of using 1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin in lab experiments is that it is a potent agonist of the TRPV1 receptor, which may lead to unwanted effects in some experiments.

Future Directions

There are several future directions for research on 1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin. One area of research is the development of new drugs that target the TRPV1 receptor. Another area of research is the investigation of the anti-cancer properties of 1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin and its potential use in cancer therapy. Additionally, research on the anti-obesity and anti-diabetic properties of 1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin may lead to the development of new therapies for obesity and diabetes.

Synthesis Methods

1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin can be synthesized by the reduction of Capsaicin, another compound found in chili peppers. The reduction process involves the use of sodium borohydride, which reduces the double bond in Capsaicin to form 1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin. The resulting compound is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin has been studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It is believed to act as a potent agonist of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in the perception of pain and inflammation. 1-[1-(2,6-dihydroxybenzoyl)piperidin-4-yl]pyrrolidin-2-oneicin has also been shown to have anti-cancer, anti-obesity, and anti-diabetic properties.